Cas no 3298-83-7 (Benzamide,N-(4,6-diamino-5-pyrimidinyl)-)

• Product Name: Benzamide,N-(4,6-diamino-5-pyrimidinyl)-
• CAS No: 3298-83-7
• MF: C₁₁H₁₁N₅O
• MW: 229.237941026688
• CID: 322567
• PubChem ID: 340170
• Update Time: 2025-04-19

Benzamide,N-(4,6-diamino-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(4,6-diamino-5-pyrimidinyl)-
• 4,6-Diamino-5-benzamido-pyrimidin
• AC1L7RM5
• N-(4,6-diamino-pyrimidin-5-yl)-benzamide
• NSC370156
• SureCN5031511
• NSC-370156
• DTXSID30321093
• SCHEMBL5031511
• N-(4,6-diaminopyrimidin-5-yl)benzamide
• SMR001875166
• 3298-83-7
• MLS003171262

• Inchi： 1S/C11H11N5O/c12-9-8(10(13)15-6-14-9)16-11(17)7-4-2-1-3-5-7/h1-6H,(H,16,17)(H4,12,13,14,15)
• InChI Key： ZDEAEFKDZUQWRD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1=C(N)N=CN=C1N

Computed Properties

• Exact Mass: 229.09653
• Monoisotopic Mass: 229.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.438
• Boiling Point: 370.5°Cat760mmHg
• Flash Point: 177.9°C
• Refractive Index: 1.758
• PSA: 106.92